Cas no 194934-72-0 ((2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(prop-2-enylamino)propanoic Acid)

• Product name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(prop-2-enylamino)propanoic Acid
• CAS No: 194934-72-0
• MF: C₁₁H₂₀N₂O₄
• MW: 244.28700
• CID: 3036194
• PubChem ID: 10776685

(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(prop-2-enylamino)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5636797
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(prop-2-enylamino)propanoic Acid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(PROP-2-EN-1-YLAMINO)PROPANOIC ACID
• 194934-72-0

• MDL： MFCD11846970
• Inchi： InChI=1S/C11H20N2O4/c1-5-6-12-7-8(9(14)15)13-10(16)17-11(2,3)4/h5,8,12H,1,6-7H2,2-4H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： RNFLOGZMOGZOCD-QMMMGPOBSA-N
• SMILES： C=CCNC[C@H](NC(OC(C)(C)C)=O)C(O)=O

Computed Properties

• Exact Mass: 244.14200
• Monoisotopic Mass: 244.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66000
• LogP: 1.52170